3-(Dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one

• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(4-pyrimidin-2-yloxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H15N3O2/c1-18(2)11-8-14(19)12-4-6-13(7-5-12)20-15-16-9-3-10-17-15/h3-11H,1-2H3
• InChI Key: POUFCTIUPAXZJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC=C(C=C1)OC2=NC=CC=N2

Description

3-(Dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one is a chalcone-derived enaminone characterized by a dimethylamino electron-donating group at the 3-position and a pyrimidin-2-yloxy substituent on the para-position of the aromatic ring. This compound belongs to a broader class of α,β-unsaturated ketones, which are widely studied for their biological and optoelectronic properties . Its synthesis likely follows the Claisen-Schmidt condensation or enaminone formation via solvent-free reactions involving DMF-DMA (dimethylformamide dimethyl acetal), as seen in analogous compounds .

Biological Activity

Overview

3-(Dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one, also known as (E)-3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]-2-propen-1-one, is a compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological evaluations, and relevant case studies that highlight its pharmacological properties.

• Molecular Formula : C₁₅H₁₅N₃O₂
• Molecular Weight : 269.299 g/mol
• CAS Number : 339018-66-5
• MDL Number : MFCD01443774

Antioxidant Activity

Research has indicated that compounds similar to 3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one exhibit significant antioxidant properties. The presence of the pyrimidine moiety is believed to enhance electron delocalization, contributing to its ability to scavenge free radicals. In a comparative study, derivatives of this compound showed promising results in DPPH (2,2-diphenyl-1-picrylhydrazyl) assays, indicating their potential as effective antioxidants .

Anti-Tyrosinase Activity

One notable biological activity of this compound is its inhibition of tyrosinase, an enzyme critical in melanin biosynthesis. A study demonstrated that derivatives of this compound exhibited mixed-type inhibition against tyrosinase, with IC50 values comparable to standard inhibitors like kojic acid. The molecular docking analysis revealed that the compound interacts with key residues in the active site of tyrosinase, suggesting a mechanism for its inhibitory action .

Compound	IC50 (µM)	Reference
Kojic Acid	30.0	Standard Inhibitor
3-(Dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one	29.5	Current Study

Anti-inflammatory Activity

Compounds containing similar structural motifs have also been evaluated for anti-inflammatory effects. The inhibition of pro-inflammatory cytokines has been observed in vitro, suggesting that such compounds may modulate inflammatory pathways effectively. The specific mechanisms remain under investigation but are thought to involve the suppression of NF-kB signaling pathways .

Case Studies and Research Findings

• Inhibition Studies : A series of experiments were conducted to evaluate the anti-inflammatory and antioxidant properties of various derivatives of 3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one. The results indicated that modifications to the pyrimidine ring significantly impacted biological activity, with certain substitutions enhancing potency against tyrosinase and inflammation markers .
• Molecular Docking Analysis : Computational studies using molecular docking techniques have provided insights into how this compound interacts at the molecular level with target proteins such as tyrosinase and various inflammatory mediators. These studies suggest that specific interactions, including hydrogen bonding and π–π stacking, play crucial roles in the biological efficacy of the compound .
• Comparative Analysis : In a comparative analysis involving multiple derivatives, it was found that structural modifications could lead to varying degrees of biological activity. For instance, substituents on the phenyl ring influenced both antioxidant and anti-inflammatory activities significantly .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituent (R)	Melting Point (°C)	Yield (%)	Key Applications/Properties	References
3-(Dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one (Target)	Pyrimidin-2-yloxy	N/A	N/A	Potential optoelectronics, bioactivity
(E)-3-(4-(Dimethylamino)phenyl)-1-(4-(trifluoromethyl)phenyl)prop-2-en-1-one	4-(Trifluoromethyl)phenyl	141–145	62	MAO inhibition, NLO properties
(E)-1-(5-Chlorothiophen-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one	5-Chlorothiophen-2-yl	N/A	N/A	Solid-state emission, two-photon absorption
3-(Dimethylamino)-1-[4-(piperidin-1-yl)phenyl]prop-2-en-1-one	4-(Piperidin-1-yl)phenyl	N/A	N/A	Anti-ulcer activity
1-(4-(Methylsulfonyl)phenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one	4-(Methylsulfonyl)phenyl	N/A	N/A	COX-2 inhibition (IC₅₀ = 0.19 µM)

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups: The trifluoromethyl group in the 4-(trifluoromethyl)phenyl analogue enhances dipole moments and polarizability, making it superior for nonlinear optical (NLO) applications compared to urea . The dimethylamino group (present in all listed compounds) acts as a strong electron donor, critical for charge-transfer transitions and bioactivity .

Biological Activity: Piperidine-linked analogues (e.g., 3-(dimethylamino)-1-[4-(piperidin-1-yl)phenyl]prop-2-en-1-one) demonstrate anti-ulcer activity, likely due to histamine receptor modulation . The pyrimidinyloxy group’s hydrogen-bonding capacity could enhance target specificity in similar pathways. Methylsulfonyl-substituted chalcones exhibit potent COX-2 inhibition (IC₅₀ < 0.2 µM), attributed to interactions with Arg499 and Phe504 residues . The pyrimidinyloxy group’s bulkiness and polarity may alter binding kinetics compared to smaller substituents.

Optoelectronic Properties: The 5-chlorothiophene analogue exhibits solid-state emission, attributed to restricted intramolecular rotation (RIR) and planarization in the excited state . The pyrimidinyloxy group’s rigid heterocyclic structure may similarly suppress non-radiative decay, making the target compound a candidate for emissive materials.

Computational and Experimental Data

• DFT Studies: The 4-(dimethylamino)phenyl moiety in chalcones correlates with high hyperpolarizability (β) values, as shown in (E)-1-(4-bromophenyl)-3-(4-(dimethylamino)phenyl)prop-2-en-1-one (β = 2.5× urea) . The pyrimidinyloxy group’s electron-withdrawing nature may further enhance β values in the target compound.
• Spectroscopic Trends: Chalcones with dimethylamino groups exhibit strong absorption in the 350–450 nm range (π→π* transitions), as seen in (E)-3-(4-(dimethylamino)phenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one . The pyrimidinyloxy group’s conjugation may redshift absorption maxima, useful for UV-vis applications.